Cas no 1309981-25-6 (Diisopropyl (p-tolylethynyl)boronate)

• Product Name: Diisopropyl (p-tolylethynyl)boronate
• CAS No: 1309981-25-6
• MF: C₁₅H₂₁BO₂
• MW: 244.137044668198
• MDL: MFCD08741441
• CID: 3155047
• PubChem ID: 17750526
• Update Time: 2025-07-02

Diisopropyl (p-tolylethynyl)boronate Chemical and Physical Properties

Names and Identifiers

• Diisopropyl (p-tolylethynyl)boronate
• MFCD08741441
• starbld0018339
• bis(propan-2-yl) [2-(4-methylphenyl)ethynyl]boronate
• 2-(4-methylphenyl)ethynyl-di(propan-2-yloxy)borane
• [(4-Methylphenyl)ethynyl]boronic acid, bis(isopropyl) ester
• 2-(4-Methylphenyl)acetylene-1-boronicaciddiisopropylester
• 1309981-25-6
• AKOS005254987
• 2-(4-Methylphenyl)acetylene-1-boronic acid diisopropylester

• MDL： MFCD08741441
• Inchi： 1S/C15H21BO2/c1-12(2)17-16(18-13(3)4)11-10-15-8-6-14(5)7-9-15/h6-9,12-13H,1-5H3
• InChI Key： MHBUORZWUHUUFZ-UHFFFAOYSA-N
• SMILES： O(B(C#CC1C=CC(C)=CC=1)OC(C)C)C(C)C

Computed Properties

• Exact Mass: 244.1634601Da
• Monoisotopic Mass: 244.1634601Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on Diisopropyl (p-tolylethynyl)boronate

Introduction to Diisopropyl (p-tolylethynyl)boronate (CAS No. 1309981-25-6)

Diisopropyl (p-tolylethynyl)boronate, identified by the Chemical Abstracts Service Number (CAS No.) 1309981-25-6, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and materials science. This compound, characterized by its unique structural features, plays a pivotal role in various applications, including catalysis, polymer synthesis, and the development of advanced materials. The presence of both isopropyl and p-tolylethynyl groups imparts distinct electronic and steric properties, making it a versatile building block for complex molecular architectures.

The< strong> CAS No. 1309981-25-6 of Diisopropyl (p-tolylethynyl)boronate is not merely an identifier but also a gateway to understanding its chemical behavior and potential applications. As an organoboron compound, it participates in a variety of reactions that are essential for the synthesis of fine chemicals and pharmaceuticals. The boronate functionality, in particular, is known for its stability and reactivity, which makes it an attractive choice for researchers aiming to develop novel synthetic routes.

In recent years, there has been a surge in research focused on the applications of organoboron compounds in pharmaceutical development. Diisopropyl (p-tolylethynyl)boronate, with its unique electronic properties, has been explored as a potential intermediate in the synthesis of bioactive molecules. Its ability to undergo cross-coupling reactions, such as the Suzuki-Miyaura coupling, has opened up new avenues for the construction of complex organic frameworks. These reactions are particularly valuable in the pharmaceutical industry, where they enable the efficient synthesis of drug candidates.

The< strong> p-tolylethynyl group in Diisopropyl (p-tolylethynyl)boronate contributes to its overall reactivity and functionality. The ethynyl moiety is known for its ability to participate in various organic transformations, including Sonogashira couplings and metal-catalyzed additions. This versatility makes it an indispensable component in synthetic chemistry, allowing chemists to construct intricate molecular structures with precision. Additionally, the presence of the isopropyl groups provides steric hindrance, which can be exploited to control reaction outcomes and selectivity.

Advances in materials science have also highlighted the importance of Diisopropyl (p-tolylethynyl)boronate. Its incorporation into polymers and advanced materials has led to the development of novel materials with enhanced properties. For instance, its use as a monomer or crosslinking agent has resulted in polymers with improved thermal stability and mechanical strength. These developments underscore the compound's significance beyond traditional organic synthesis.

The< strong> CAS No. 1309981-25-6 has facilitated extensive research into the safety and handling protocols for Diisopropyl (p-tolylethynyl)boronate. While it is not classified as a hazardous material under standard regulations, proper handling procedures are essential to ensure optimal performance and safety in laboratory settings. Researchers have leveraged this knowledge to develop best practices for its use in industrial-scale applications.

In conclusion, Diisopropyl (p-tolylethynyl)boronate stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers across multiple disciplines. As our understanding of organoboron chemistry continues to evolve, compounds like Diisopropyl (p-tolylethynyl)boronate will undoubtedly play a crucial role in shaping the future of chemical innovation.